Cas no 853680-06-5 (4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride)

4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride is a heterocyclic compound featuring a pyrrolopyrimidine core substituted with a piperazine moiety. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical applications. The compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its rigid bicyclic structure and nitrogen-rich framework contribute to strong binding affinity in target interactions. The high purity and well-defined chemical properties of this derivative ensure reproducibility in research and development, supporting its use in drug discovery and mechanistic studies.
4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride structure
853680-06-5 structure
Product Name:4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride
CAS No:853680-06-5
MF:C10H15Cl2N5
MW:276.165599107742
CID:1084021
PubChem ID:67537856
Update Time:2025-10-17

4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride
    • 4-(1-Piperazinyl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride
    • PD166174
    • 4-Piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine dihydrochloride
    • 1-{1H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}PIPERAZINE DIHYDROCHLORIDE
    • AKOS022182640
    • 4-(PIPERAZIN-1-YL)-7H-PYRROLO[2,3-D]PYRIMIDINE DIHYDROCHLORIDE
    • 4-(1-Piperazinyl)-7H-pyrrolo[2,3-d]pyrimidine Dihydrochloride
    • SY346368
    • EN300-6741056
    • AT38416
    • 853680-06-5
    • SCHEMBL2794687
    • JHEYAPGQYLEDTQ-UHFFFAOYSA-N
    • TS-09073
    • DB-357608
    • Inchi: 1S/C10H13N5.2ClH/c1-2-12-9-8(1)10(14-7-13-9)15-5-3-11-4-6-15;;/h1-2,7,11H,3-6H2,(H,12,13,14);2*1H
    • InChI Key: JHEYAPGQYLEDTQ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C2C3C=CNC=3N=CN=2)CCNCC1

Computed Properties

  • Exact Mass: 275.0704509g/mol
  • Monoisotopic Mass: 275.0704509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8Ų

4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6741056-0.05g
1-{1H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
853680-06-5 95.0%
0.05g
$94.0 2025-03-13
Enamine
EN300-6741056-0.1g
1-{1H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
853680-06-5 95.0%
0.1g
$140.0 2025-03-13
Enamine
EN300-6741056-0.25g
1-{1H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
853680-06-5 95.0%
0.25g
$200.0 2025-03-13
Enamine
EN300-6741056-0.5g
1-{1H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
853680-06-5 95.0%
0.5g
$374.0 2025-03-13
Enamine
EN300-6741056-1.0g
1-{1H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
853680-06-5 95.0%
1.0g
$499.0 2025-03-13
Enamine
EN300-6741056-2.5g
1-{1H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
853680-06-5 95.0%
2.5g
$978.0 2025-03-13
Enamine
EN300-6741056-5.0g
1-{1H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
853680-06-5 95.0%
5.0g
$1448.0 2025-03-13
Enamine
EN300-6741056-10.0g
1-{1H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
853680-06-5 95.0%
10.0g
$2146.0 2025-03-13
1PlusChem
1P01QW65-50mg
7H-Pyrrolo[2,3-d]pyrimidine, 4-(1-piperazinyl)-, hydrochloride (1:2)
853680-06-5 95%
50mg
$410.00 2024-04-21
1PlusChem
1P01QW65-100mg
7H-Pyrrolo[2,3-d]pyrimidine, 4-(1-piperazinyl)-, hydrochloride (1:2)
853680-06-5 95%
100mg
$605.00 2024-04-21

Additional information on 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride

Recent Advances in the Study of 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine Dihydrochloride (CAS: 853680-06-5)

The compound 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride (CAS: 853680-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrrolopyrimidine core with a piperazinyl substituent, has demonstrated promising biological activities, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, as well as its direct pharmacological properties.

Structural analysis reveals that the dihydrochloride salt form of this compound offers improved solubility and stability compared to its free base counterpart, making it particularly valuable for pharmaceutical formulations. The presence of both hydrogen bond donors and acceptors in its molecular structure enables diverse interactions with biological targets, which has been exploited in recent drug discovery campaigns. Computational modeling studies published in 2023 have provided detailed insights into its binding modes with various kinase domains, supporting its role as a versatile scaffold for medicinal chemistry optimization.

Recent pharmacological investigations have focused on the compound's potential as a JAK2 inhibitor, with several research groups reporting its efficacy in preclinical models of myeloproliferative disorders. A 2024 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine showed selective inhibition of JAK2 over other JAK family members, with IC50 values in the low nanomolar range. These findings suggest potential applications in the treatment of polycythemia vera and related hematological malignancies.

The synthetic accessibility of this compound has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis route that improves yield and purity while reducing environmental impact. This advancement is particularly significant given the growing demand for this intermediate in both academic and industrial drug discovery programs. The reported process utilizes novel catalytic systems that minimize byproduct formation, addressing previous challenges in the manufacturing of this compound.

Ongoing clinical investigations are exploring the therapeutic potential of compounds derived from this scaffold in various disease areas beyond oncology, including inflammatory disorders and neurodegenerative conditions. Preliminary results from these studies, while still early-stage, suggest that the pharmacological profile of 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine-based compounds may be broader than initially anticipated, opening new avenues for therapeutic development.

From a drug delivery perspective, recent formulation studies have investigated novel approaches to enhance the bioavailability of this compound. A 2024 report in the International Journal of Pharmaceutics described the development of nanoparticle-encapsulated forms that demonstrate improved pharmacokinetic properties in animal models. These technological advancements may help overcome some of the solubility-limited absorption issues observed with earlier formulations of the compound.

The safety profile of 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine dihydrochloride has been systematically evaluated in recent toxicological studies. While generally well-tolerated in preclinical models, researchers have identified specific metabolic pathways that may require monitoring in clinical applications. These findings have informed the design of next-generation derivatives with optimized metabolic stability and reduced potential for off-target effects.

Looking forward, the versatility of this chemical scaffold continues to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its ability to simultaneously engage target proteins and E3 ubiquitin ligases shows particular promise. The unique structural features of 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine make it an attractive candidate for these emerging therapeutic modalities.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd